N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(4-methoxyphenyl)ethane-1-sulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C19H21NO3S3/c1-23-16-6-4-15(5-7-16)11-14-26(21,22)20-12-10-17-8-9-19(25-17)18-3-2-13-24-18/h2-9,13,20H,10-12,14H2,1H3
• InChI Key: HBRFUQOTSTVKGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C19H21NO3S3
• Molecular Weight: 407.6 g/mol

Description

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(4-methoxyphenyl)ethane-1-sulfonamide, commonly referred to as BTE-SSA, is an organic compound that has been widely studied for its potential applications in a variety of scientific research fields. BTE-SSA is a sulfonamide derivative of the bithiophene-2-carboxylic acid (BTCA) family, which is composed of a 5-membered heterocyclic aromatic compound containing two sulfur atoms and two carbon atoms. BTE-SSA is a promising material for a variety of applications due to its unique properties, such as its high solubility, low toxicity, and good stability.

Scientific Research Applications

BTE-SSA has been studied for its potential applications in a variety of scientific research fields. For example, BTE-SSA has been used as a photosensitizer in photodynamic therapy, a cancer treatment method that utilizes light to activate photosensitizers to produce reactive oxygen species that can damage cancer cells. BTE-SSA has also been studied for its potential applications in solar cells, organic light-emitting diodes, and organic field-effect transistors.

Mechanism of Action

The mechanism of action of BTE-SSA is not completely understood. However, it is believed that BTE-SSA acts as a photosensitizer by absorbing light and then releasing energy in the form of electrons, which can then be used to generate reactive oxygen species that can damage cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTE-SSA are not fully understood. However, it is believed that BTE-SSA can act as an antioxidant, scavenging free radicals and preventing oxidative damage. It is also believed that BTE-SSA can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

The main advantage of using BTE-SSA in lab experiments is its high solubility, which makes it easy to work with and handle. Additionally, BTE-SSA is relatively non-toxic and has good stability, making it an ideal material for a variety of applications. However, there are some limitations to using BTE-SSA. For example, it is not as efficient as other photosensitizers, such as porphyrins, and it can be difficult to synthesize in large quantities.

Future Directions

There are a number of potential future directions for the study of BTE-SSA. For example, further research could be conducted to better understand the mechanism of action of BTE-SSA and to improve its efficiency as a photosensitizer. Additionally, further research could be conducted to explore the potential applications of BTE-SSA in other scientific research fields, such as organic light-emitting diodes, organic field-effect transistors, and solar cells. Finally, research could be conducted to develop improved synthesis methods for BTE-SSA, as well as improved methods for its purification and characterization.

Synthesis Methods

BTE-SSA can be synthesized using a two-step method. In the first step, a bithiophene-2-carboxylic acid (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(4-methoxyphenyl)ethane-1-sulfonamide) is reacted with an amine in the presence of an acid catalyst to form a N-substituted bithiophene-2-carboxylic acid (N-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(4-methoxyphenyl)ethane-1-sulfonamide). In the second step, the N-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(4-methoxyphenyl)ethane-1-sulfonamide is reacted with an alkyl halide in the presence of a base catalyst to form BTE-SSA.